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Compound of Interest

2-Heptanone, 7-(methylamino)-
(6C1,9Cl)

Cat. No.: B022891

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 7-(methylamino)heptan-2-one. Due to the absence of specific safety data for this
compound, the following guidelines are based on the known hazards of structurally similar
compounds, namely aliphatic ketones and secondary amines. A conservative approach is
strongly recommended.

Compound Information

Compound Name 7-(methylamino)heptan-2-one
CAS Number Not available

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

Structural Formula CHsNH(CH2)sCOCHs

o Colorless to pale yellow liquid with a potential
Description

amine-like or unpleasant odor.[1]

Hazard Assessment
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The hazard profile of 7-(methylamino)heptan-2-one is inferred from its functional groups: a
ketone and a secondary amine.

o Flammability: Expected to be a flammable liquid and vapor.[1][2][3] Keep away from heat,
sparks, open flames, and hot surfaces.[2][3] Vapors may form explosive mixtures with air.[2]

 Toxicity: Likely to be harmful if swallowed, in contact with skin, or if inhaled.[1][4] May cause
skin and eye irritation or burns.[4][5]

» Reactivity: May be incompatible with strong oxidizing agents, acids, and bases.[2]
e Environmental Hazards: Avoid release to the environment.[6]

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is crucial to ensure user safety.

Protection Type Specification Rationale

To protect against splashes

] Chemical safety goggles and a  and vapors that can cause
Eye and Face Protection

face shield.[7] serious eye irritation or burns.
[41[5]
Chemical-resistant gloves To prevent skin contact, which
Skin Protection (e.g., nitrile rubber), lab coat, may be harmful and cause
and protective clothing.[1][7] irritation or burns.[4][5]

Use in a well-ventilated area or
under a chemical fume hood.
) ) [5][8] If ventilation is To avoid inhalation of
Respiratory Protection ) )
inadequate, a NIOSH- potentially harmful vapors.[1]
approved respirator for organic

vapors is necessary.[9]

Handling Procedures

Adherence to strict handling protocols is essential to minimize exposure and risk.
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4.1. General Handling

Work in a well-ventilated area, preferably within a chemical fume hood.[5][8]

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe vapors or mist.[3]

Keep containers tightly closed when not in use.[2][3]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in the work area.[1][3]

4.2. Spill and Leak Procedures

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Use a liquid-absorbent material (e.g., Chemizorb®) to contain the spill.

Collection: Carefully collect the absorbed material into a sealed container for disposal.

Decontamination: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE during the entire cleanup process.

Storage Procedures

Proper storage is critical for maintaining the stability and integrity of 7-(methylamino)heptan-2-
one.
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Storage Parameter

Condition

Rationale

Store in a cool, well-ventilated

place.[2] Keep away from heat.

To prevent degradation and

Temperature [2][3] Recommended storage o
minimize vapor pressure.
temperature below 30°C
(86°F).[10]
] ] ] To avoid potential light-induced
Light Protect from direct sunlight.[11] )
degradation.
Store in a dry environment.[10] ]
) ) To prevent absorption of
] Keep container tightly closed. ] )
Moisture moisture, which can lead to

[2][3] Amines can be

hygroscopic.[10]

degradation.[10]

Incompatible Materials

Store away from strong
oxidizing agents, acids, and
bases.[2][12]

To prevent hazardous

chemical reactions.

Container

Use tightly sealed containers
made of compatible materials
such as high-density
polyethylene (HDPE) or glass.
[10]

To prevent leakage and
reaction with the container

material.

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[2][13]

Immediately remove all contaminated clothing.
Skin Contact Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[2][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . :
unconscious person. Seek immediate medical

attention.[2]

Experimental Protocols Workflow

The following diagram illustrates the logical workflow for the safe handling and use of 7-
(methylamino)heptan-2-one in a research setting.

Caption: Logical workflow for the safe handling of 7-(methylamino)heptan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. agilent.com [agilent.com]

e 2. southwest.tn.edu [southwest.tn.edu]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.synerzine.com/docs/sds/W1810%20SDS%20(US-English).pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1462434626_N-ETHYLMETHYLAMINE-CASNO-624-78-2-MSDS(1).pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.benchchem.com/product/b022891?utm_src=pdf-custom-synthesis
https://www.agilent.com/cs/library/msds/WRK-155J_NAEnglish.pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. chemicalbook.com [chemicalbook.com]

. cdhfinechemical.com [cdhfinechemical.com]

. fishersci.com [fishersci.com]

. sigmaaldrich.com [sigmaaldrich.com]

. Ketones - Chemical Safety Facts [chemicalsafetyfacts.org]

. diplomatacomercial.com [diplomatacomercial.com]

°
© (0] ~ » ol H w

. diplomatacomercial.com [diplomatacomercial.com]
¢ 10. diplomatacomercial.com [diplomatacomercial.com]
e 11. download.basf.com [download.basf.com]

e 12. towson.edu [towson.edu]

e 13. synerzine.com [synerzine.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 7-
(methylamino)heptan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022891#handling-and-storage-procedures-for-7-
methylamino-heptan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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